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Compound of Interest

Compound Name: 1,3,5-Triethynylbenzene

Cat. No.: B1295396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of 1,3,5-Triethynylbenzene. This Cs-symmetric molecule is a
pivotal building block in materials science, supramolecular chemistry, and the development of
advanced organic materials.

Core Physicochemical Properties

1,3,5-Triethynylbenzene is an aromatic hydrocarbon characterized by a central benzene ring
symmetrically substituted with three ethynyl groups.[1] Its rigid, planar structure and reactive
terminal alkyne functionalities make it a versatile precursor for creating complex, well-defined
architectures. It typically presents as a white to light yellow or brown crystalline powder.[2][3]

Quantitative Data Summary

The key physicochemical properties of 1,3,5-Triethynylbenzene are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 1,3,5-triethynylbenzene [21[3114]

CAS Number 7567-63-7 [21[5116]1[7]

Molecular Formula Ci12He [21[3][4][5][6]

Molecular Weight 150.18 g/mol [41516171
White to cream, yellow, or

Appearance ) [21[31[8]
brown crystalline powder

Melting Point 100-107 °C [21[3][8][9][10]

Boiling Point ~272.3 °C (Predicted) [819]

Density ~1.05 g/cm?3 (Predicted) [819]

N Soluble in methanol; Insoluble

Solubility ) [8][9][10][11][12]

In water
- 2-8°C, under inert gas

Storage Conditions ) [71819112]
(Nitrogen or Argon)

Technique Data Source(s)

1H NMR (400 MHz, CDCls)

5 7.57 (s, 3H), 3.12 (s, 3H)

[8]

13C NMR (100 MHz, CDCIs)

0 135.6,122.8, 81.6, 78.7

[8]

Mass Spectrometry (Cl+)

m/z 151 [M]*

[8]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 1,3,5-Triethynylbenzene are

crucial for its successful application in research.

Synthesis Protocol: Desilylation Route
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A common and effective method for synthesizing 1,3,5-Triethynylbenzene involves the
desilylation of a protected precursor, 1,3,5-tris((trimethylsilyl)ethynyl)benzene.[8]

Materials:

1,3,5-tris((trimethylsilyl)ethynyl)benzene

e Cesium Carbonate (Cs2CO3)

o Methanol (MeOH)

e Dichloromethane (DCM)

e Agueous Ammonium Chloride (NH4Cl), 1.0 M
e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazSOa)

e Argon or Nitrogen gas

Procedure:

Add 1,3,5-tris((trimethylsilyl)ethynyl)benzene (1 eq.) and cesium carbonate (2 eq.) to a
flame-dried flask under an inert argon atmosphere.[8]

e Add methanol (e.g., 10 mL for a ~2.4 mmol scale reaction) to the flask.[8]

 Stir the reaction mixture at room temperature for approximately 16 hours. The reaction
progress can be monitored by observing the solution change from opaque to translucent.[8]

o Upon completion, remove the methanol via distillation under reduced pressure.[8]
 Partition the resulting solid residue between water and dichloromethane.[8]
o Extract the aqueous layer three times with dichloromethane.[8]

o Combine the organic layers and wash sequentially with 1.0 M aqueous ammonium chloride,
water, and finally brine.[8]
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield 1,3,5-Triethynylbenzene as an off-white crystalline solid.[8]

Characterization Protocols

1

. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of the synthesized 1,3,5-Triethynylbenzene
in deuterated chloroform (CDCIs).

Acquisition: Record *H and 2C NMR spectra on a 400 MHz (or higher) spectrometer.

Analysis: Confirm the structure by identifying the characteristic singlet for the aromatic
protons around & 7.57 ppm and the acetylenic protons around & 3.12 ppm in the *H NMR
spectrum.[8] In the 13C NMR spectrum, four distinct signals should be observed,
corresponding to the four unique carbon environments in the molecule.[8]

. Mass Spectrometry (MS):

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent like
methanol.

Acquisition: Analyze the sample using a mass spectrometer with a soft ionization technique
such as Chemical lonization (CI) or Electrospray lonization (ESI).

Analysis: Confirm the molecular weight by observing the molecular ion peak. For example,
using positive chemical ionization (Cl+), a peak at m/z 151 corresponding to [M]* is
expected.[8]

Visualized Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of the experimental

and logical processes involving 1,3,5-Triethynylbenzene.
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Reactants & Reagents

Add Reaction Conditions Purification / Workup
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Frameworks (COFs) (Carbon Precursor) Graphdiyne Complexes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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